Cas no 58658-11-0 (4-(9-acridinylamino)aniline)

4-(9-acridinylamino)aniline structure
4-(9-acridinylamino)aniline structure
Product Name:4-(9-acridinylamino)aniline
CAS No:58658-11-0
MF:C19H15N3
MW:285.342503786087
CID:948829
PubChem ID:42803
Update Time:2025-04-19

4-(9-acridinylamino)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(9-acridinylamino)aniline
    • 4-N-acridin-9-ylbenzene-1,4-diamine
    • 9-(4-Aminoanilino)acridine
    • N1-(ACRIDIN-9-YL)BENZENE-1,4-DIAMINE
    • BRN 0414107
    • SCHEMBL17154450
    • 9-(p-Aminoanilino)acridine
    • n1-(acridine-9yl)benzene-1,4-diamine
    • CHEMBL289352
    • NCIStruc1_001873
    • ACRIDINE, 9-(p-AMINOANILINO)-
    • 1,4-Benzenediamine, N-9-acridinyl-
    • DTXSID80207353
    • SN 7281
    • 58658-11-0
    • DB-305107
    • 1-N-Acridin-9-ylbenzene-1,4-diamine
    • NCIStruc2_001616
    • NCI60_001275
    • CCRIS 4549
    • Inchi: 1S/C19H15N3/c20-13-9-11-14(12-10-13)21-19-15-5-1-3-7-17(15)22-18-8-4-2-6-16(18)19/h1-12H,20H2,(H,21,22)
    • InChI Key: XTJBUPXVQDLXRF-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)N)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 285.126597491g/mol
  • Monoisotopic Mass: 285.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 50.9Ų
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